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Compound of Interest

Compound Name: ent-Ticagrelor

Cat. No.: B1161530

Get Quote

Status: Investigational Candidate | Class: Small Molecule Competitive Antagonist

(Hypothetical)[1][2]

Executive Summary: The Reversal Challenge
Ticagrelor is a potent, reversible P2Y12 receptor antagonist used to prevent thrombotic events.

[1][2] Unlike thienopyridines (e.g., clopidogrel), it does not require metabolic activation and

binds reversibly.[1][2] However, its high affinity and slow off-rate pose significant risks during

emergency surgery or major bleeding.[1][2]

Current Standard: Bentracimab (Monoclonal Antibody Fragment).[1][2]

Pros: High specificity, immediate effect.[1][2]

Cons: High cost, complex manufacturing, intravenous (IV) only, potential immunogenicity.[1]

[2]

The Candidate: ent-Ticagrelor The enantiomer of ticagrelor presents a compelling small-

molecule candidate.[1][2] The validation logic rests on chiral recognition: if the enantiomer

retains high affinity for the P2Y12 allosteric site but lacks the specific pharmacophore
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orientation to induce the "locked" receptor state (inverse agonism), it can act as a neutral

antagonist, competitively displacing the active drug.[1][2]

Candidate Profile & Comparative Analysis
The following table contrasts the established biologic agent with the small-molecule candidate.

Feature Bentracimab (PB2452) ent-Ticagrelor (Candidate)

Modality
Monoclonal Antibody Fragment

(scFv)

Small Molecule (Nucleoside

Analog)

Mechanism

Sequestration: Binds free

ticagrelor in blood (Sponge

effect).[1][2]

Displacement: Competes for

P2Y12 receptor binding site.[1]

[2]

Stoichiometry
1:1 binding to drug (High molar

excess needed).[1][2]

1:1 binding to receptor

(Receptor occupancy driven).

[1][2]

Clearance
Renal/Reticuloendothelial.[1]

[2]

Hepatic/Biliary (Predicted

similar to parent).[1][2]

Stability Cold chain required.[1][2] Room temperature stable.[1][2]

Cost
High (

$).[1][2]

Low-Medium (

).[1][2][3]

Mechanism of Action: Competitive Displacement
To validate ent-Ticagrelor, we must demonstrate that it disrupts the Ticagrelor-P2Y12

interaction.[1][2] Ticagrelor binds to an allosteric site (distinct from the ADP binding site) on the

P2Y12 receptor, preventing G-protein coupling.[1][2]

Hypothesis:ent-Ticagrelor acts as a "Silent Binder."[1][2] It occupies the lipophilic pocket

required for ticagrelor binding but does not stabilize the inactive receptor conformation, thereby

allowing ADP to resume signaling once the active drug is displaced.[1][2]
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Figure 1: Proposed mechanism of competitive displacement.[1][2] ent-Ticagrelor outcompetes

the active drug for the allosteric pocket without inhibiting receptor function.[1][2]

Experimental Validation Protocols
Phase I: In Silico & Binding Validation (Affinity)
Objective: Prove ent-Ticagrelor binds the P2Y12 target with sufficient affinity to displace

ticagrelor.[1][2]

Methodology: Surface Plasmon Resonance (SPR)[1][2]

Immobilization: P2Y12 receptor (stabilized in nanodiscs) is immobilized on a CM5 sensor

chip.[1][2]

Analyte Injection: Inject ent-Ticagrelor at increasing concentrations (0.1 nM to 1 µM).

Competition Assay: Saturate receptor with Ticagrelor (100 nM), then inject ent-Ticagrelor.[1]

[2]

Readout: Measure dissociation of Ticagrelor (reduction in Resonance Units if mass differs, or

use fluorescently labeled Ticagrelor tracer).
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Success Criteria:

of ent-Ticagrelor must be comparable to or lower than Ticagrelor (

nM).[1][2]

Dose-dependent displacement of the active drug.[1][2]

Phase II: In Vitro Functional Reversal (LTA)
Objective: Demonstrate restoration of platelet aggregation in human plasma.[1][2]

Protocol: Light Transmission Aggregometry (LTA)

Preparation: Collect citrated whole blood from healthy volunteers.[1][2] Prepare Platelet-Rich

Plasma (PRP).[1][2]

Drug Treatment: Incubate PRP with Ticagrelor (1 µM) for 10 minutes to achieve >80%

inhibition of aggregation.[1][2]

Reversal: Add ent-Ticagrelor at varying molar ratios (1:1, 10:1, 100:1) or Vehicle (DMSO).

[1][2]

Activation: Stimulate with ADP (20 µM).

Measurement: Monitor % Aggregation over 6 minutes.

Representative Data Structure (Expected):

Group Treatment Reversal Agent
% Aggregation
(Mean ± SD)

Control Vehicle None 85 ± 5%

Inhibited Ticagrelor (1 µM) Vehicle 12 ± 3%

Exp 1 Ticagrelor (1 µM) ent-Ticagrelor (1 µM) 25 ± 6%

Exp 2 Ticagrelor (1 µM) ent-Ticagrelor (10 µM) 68 ± 8%

Exp 3 Ticagrelor (1 µM) ent-Ticagrelor (50 µM) 82 ± 4%
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Interpretation: A molar excess is typically required for small-molecule competitive antagonists to

overcome high-affinity inhibitors.[1][2]

Phase III: In Vivo Hemostasis (Bleeding Model)
Objective: Confirm physiological relevance in a living system.[1][2]

Protocol: Rat Tail Transection Bleeding Model

Subjects: Sprague-Dawley rats (n=8/group).

Dosing: Oral gavage with Ticagrelor (10 mg/kg). Wait 2 hours for peak effect.[1][2]

Intervention: IV bolus of ent-Ticagrelor (varying doses) or Bentracimab (positive control).[1]

[2]

Injury: Transect tail 2mm from tip.[1][2] Immerse in 37°C saline.

Endpoint: Measure Total Bleeding Time (TBT) and Blood Loss Volume.
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Figure 2: Workflow for in vivo validation of hemostatic efficacy.

Critical Analysis & Limitations
When validating ent-Ticagrelor, researchers must address specific "kill criteria":

Off-Target Effects: Enantiomers can have distinct toxicological profiles.[1][2] Does ent-
Ticagrelor bind to adenosine receptors (A1, A2a) causing bradycardia or dyspnea, similar to

the parent drug?

Solubility: As a small molecule, is it sufficiently soluble to be administered as a rapid IV

bolus?

Prothrombotic Risk: Does the agent simply block the drug, or does it induce platelet

activation on its own? (Must test ent-Ticagrelor alone).
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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